Cas no 876710-70-2 (1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde)

1-(Propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde is a heterocyclic organic compound featuring an indole core substituted with an isopropyl group at the 1-position and a formyl group at the 5-position. This aldehyde derivative is of interest in synthetic chemistry due to its versatility as a building block for pharmaceuticals, agrochemicals, and functional materials. The indole scaffold provides a rigid framework, while the aldehyde group offers a reactive site for further functionalization via condensation, reduction, or nucleophilic addition. Its stable dihydroindole structure enhances compatibility with diverse reaction conditions, making it suitable for multi-step syntheses. The compound's well-defined reactivity profile facilitates its use in the development of biologically active molecules or complex organic frameworks.
1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde structure
876710-70-2 structure
Product Name:1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde
CAS No:876710-70-2
MF:C12H15NO
MW:189.253603219986
MDL:MFCD07186368
CID:1069185
PubChem ID:3157475
Update Time:2025-06-07

1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropylindoline-5-carbaldehyde
    • 1-Isopropyl-2,3-dihydro-1H-indole-5-carbaldehyde
    • 1-isopropylindoline-5-carbaldehyde(SALTDATA: FREE)
    • 1-propan-2-yl-2,3-dihydroindole-5-carbaldehyde
    • 1-(methylethyl)indoline-5-carbaldehyde
    • 1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde
    • DTXSID20390132
    • F74302
    • BS-36093
    • CS-0314493
    • SB64165
    • MFCD07186368
    • AKOS000303202
    • 1-Isopropyl-5-indolinecarbaldehyde
    • 1-isopropyl-2,3-dihydro-1H-indole-5-carbaldehyde, AldrichCPR
    • 876710-70-2
    • 1-isopropyl-2,3-dihydroindole-5-carbaldehyde
    • MDL: MFCD07186368
    • Inchi: 1S/C12H15NO/c1-9(2)13-6-5-11-7-10(8-14)3-4-12(11)13/h3-4,7-9H,5-6H2,1-2H3
    • InChI Key: XDLHBFVYGIYBSH-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2=C(C=1)CCN2C(C)C

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.091
  • Boiling Point: 339.8°C at 760 mmHg
  • Flash Point: 134.8°C
  • Refractive Index: 1.583
  • PSA: 20.31000
  • LogP: 2.33500

1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde Security Information

  • Hazard Category Code: 52
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)-2,3-dihydro-1H-indole-5-carbaldehyde Pricemore >>

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abcr
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